Cas no 913001-36-2 (4-ethenyl-1-methyl-1H-1,2,3-triazole)

• Product Name: 4-ethenyl-1-methyl-1H-1,2,3-triazole
• CAS No: 913001-36-2
• MF: C₅H₇N₃
• MW: 109.129180192947
• CID: 4510495
• PubChem ID: 54142688
• Update Time: 2025-04-24

4-ethenyl-1-methyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole, 4-ethenyl-1-methyl-
• 4-ethenyl-1-methyl-1H-1,2,3-triazole
• SCHEMBL13757835
• EN300-1858420
• 913001-36-2

• Inchi： 1S/C5H7N3/c1-3-5-4-8(2)7-6-5/h3-4H,1H2,2H3
• InChI Key： IBQZWWOXGSTKGP-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C=C)N=N1

Computed Properties

• Exact Mass: 109.063997236g/mol
• Monoisotopic Mass: 109.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 91.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles